Cas no 2580208-22-4 (2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide)

• Product Name: 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide
• CAS No: 2580208-22-4
• MF: C₅H₁₁NO₄S₂
• MW: 213.275139093399
• CID: 5660899
• PubChem ID: 165890949
• Update Time: 2025-06-08

2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide
• 2580208-22-4
• EN300-27733501
• 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide

• Inchi： 1S/C5H11NO4S2/c6-12(9,10)2-1-5-3-11(7,8)4-5/h5H,1-4H2,(H2,6,9,10)
• InChI Key： LXRICYXIXFDZKZ-UHFFFAOYSA-N
• SMILES： S1(CC(CCS(N)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 213.01295018g/mol
• Monoisotopic Mass: 213.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide

Introduction to 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide (CAS No. 2580208-22-4)

2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580208-22-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The unique structural features of 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide, particularly its thietane ring system and sulfonamide functional group, contribute to its intriguing chemical properties and biological relevance.

The molecular framework of this compound incorporates a dioxo-thietane moiety, which is a sulfur-containing heterocyclic structure. This motif is often associated with enhanced stability and reactivity, making it a valuable component in the design of novel pharmacophores. The presence of a sulfonamide group further enhances its potential as a bioactive agent by facilitating interactions with biological targets such as enzymes and receptors. These structural attributes position 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide as a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The thietane core in 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide is particularly noteworthy, as it has been shown to modulate various cellular processes by interacting with key biological pathways. Studies have indicated that thietane derivatives can exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide is its potential as a scaffold for structure-based drug design. The compound's rigid thietane ring system provides a stable platform for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications. This flexibility has led to numerous synthetic strategies being developed to modify the molecule while retaining its core bioactivity. Advances in computational chemistry have also played a crucial role in predicting the binding modes of this compound with biological targets, thereby accelerating the drug discovery process.

The sulfonamide functional group in 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide is particularly interesting from a biochemical perspective. Sulfonamides are known for their ability to act as transition-state analogs, meaning they can mimic the high-energy intermediate states of enzymatic reactions. This property makes them effective inhibitors of various enzymes, including those involved in bacterial metabolism and viral replication. Research has demonstrated that sulfonamides can disrupt essential biological processes by binding irreversibly or reversibly to their target enzymes, thereby inhibiting their activity.

Recent studies have highlighted the importance of 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide in the development of novel therapeutic agents against resistant pathogens. The rise of antibiotic-resistant bacteria has necessitated the discovery of new classes of antimicrobial compounds. Sulfonamides have shown promise in this area due to their ability to interfere with bacterial cell wall synthesis and other critical metabolic pathways. Furthermore, the structural diversity inherent in sulfonamide derivatives allows for the development of compounds with improved pharmacokinetic properties and reduced toxicity.

The synthesis of 2-(1,1-Dioxo-1lambda6-thietan-3-yl)ethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The thietane ring system is typically constructed through cyclization reactions involving sulfur-containing precursors, while the sulfonamide group is introduced via nucleophilic substitution or condensation reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and commercial applications.

In conclusion,2-(1,1-Dioxo-1lambda6-thietan-3-ylenhane)-sulfonamid (CAS No. 2580208 22 4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a dioxo-thietane core and a sulfonamide group makes this compound an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic applications for sulfonamide derivatives,2-(13 Dioxothetan 31 yl ethanel sulphonamid) is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.